Cas no 79347-73-2 (3-Cyclohexene-1-butanal,a,g,4-trimethyl-)

• Product Name: 3-Cyclohexene-1-butanal,a,g,4-trimethyl-
• CAS No: 79347-73-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 564551
• PubChem ID: 12696798
• Update Time: 2025-04-19

3-Cyclohexene-1-butanal,a,g,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-butanal,a,g,4-trimethyl-
• 2-methyl-4-(4-methylcyclohex-3-en-1-yl)pentanal
• alpha,gamma,4-trimethylcyclohex-3-ene-1-butyraldehyde
• 2-methyl-4-(4-methyl-1-cyclohex-3-enyl)pentanal
• 3-Cyclohexene-1-butanal, alpha,gamma,4-trimethyl-
• DTXSID901000416
• 79347-73-2
• EINECS 279-135-4
• NS00061003

• Inchi： 1S/C13H22O/c1-10-4-6-13(7-5-10)12(3)8-11(2)9-14/h4,9,11-13H,5-8H2,1-3H3
• InChI Key： NFPDNGNDFHNRDX-UHFFFAOYSA-N
• SMILES： O=CC(C)CC(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 464.12111
• Monoisotopic Mass: 464.12111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 3.2

Experimental Properties

• Density: 0.895
• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.463

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids